Cas no 1804360-66-4 (5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid)

5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid is a fluorinated pyridine derivative with a trifluoromethoxy and trifluoromethyl substituent, enhancing its electronic and steric properties. The presence of multiple fluorine atoms contributes to increased metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The acetic acid moiety provides a functional handle for further derivatization, enabling the synthesis of more complex molecules. Its unique structure is particularly useful in the development of bioactive compounds, where fluorine incorporation often improves binding affinity and bioavailability. This compound is suited for applications requiring precise molecular modifications in drug discovery and material science.

5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid structure

1804360-66-4 structure

Product Name:5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid

CAS No:1804360-66-4

MF:C₉H₅F₆NO₄

MW:305.130723714828

CID:4832937

Update Time:2025-06-07

5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid
- Inchi： 1S/C9H5F6NO4/c10-8(11,12)7-3(1-5(18)19)6(4(17)2-16-7)20-9(13,14)15/h2,17H,1H2,(H,18,19)
- InChI Key： QUYTXVBRFMBGNB-UHFFFAOYSA-N
- SMILES： FC(C1C(CC(=O)O)=C(C(=CN=1)O)OC(F)(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 357
XLogP3: 2.1
Topological Polar Surface Area: 79.6

5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029094600-1g	5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid	1804360-66-4	97%	1g	$1,445.30	2022-04-02

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Additional information on 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid

5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1804360-66-4): A Comprehensive Overview

5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1804360-66-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its hydroxy, trifluoromethoxy, and trifluoromethyl substituents, exhibits a diverse range of pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid is composed of a pyridine ring with specific functional groups that contribute to its biological activity. The presence of the hydroxy group at the 5-position, the trifluoromethoxy group at the 4-position, and the trifluoromethyl group at the 2-position imparts unique chemical and physical properties to this molecule. These substituents enhance the compound's solubility, stability, and reactivity, which are crucial factors in drug development.

Recent studies have highlighted the potential of 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid in various therapeutic areas. One of the most notable applications is its use as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in target tissues. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid has shown promising results in cancer research. Studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid could be developed into a novel anticancer agent with minimal side effects.

The pharmacokinetic profile of 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid has also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and exhibits good bioavailability. The compound is metabolized primarily by hepatic enzymes, with a half-life that allows for once-daily dosing regimens in clinical settings.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms and quality of life without major adverse effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1804360-66-4) represents a promising molecule with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as an anti-inflammatory and anticancer agent. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for new treatment options in various diseases.